2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-11-8-9-13(12(2)10-11)17(21)19-15-7-5-4-6-14(15)16(20)18-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: UVZJJVIRPVKCMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide, also known as DMMPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMMPB is a member of the benzamide class of compounds, which are known to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide is not yet fully understood, but it is believed to act as a competitive antagonist at the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation, and is thought to play a role in drug addiction and other neurological disorders.
Biochemical and Physiological Effects:
2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects, including the ability to reduce drug-seeking behavior in animal models of addiction, and to inhibit the growth and proliferation of cancer cells in vitro. However, further research is needed to fully understand the mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One advantage of 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide is its high selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various biological processes. However, its potency as an antagonist may also limit its usefulness in certain experiments, as higher concentrations may be required to achieve the desired effect.

Future Directions

There are several future directions for research on 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide, including further investigation of its mechanism of action, exploration of its potential therapeutic applications in drug addiction and other neurological disorders, and development of more selective and potent analogs. Additionally, 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide may also have applications in the development of new cancer treatments, and further research is needed to explore this potential avenue.

Synthesis Methods

2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethylbenzoic acid with thionyl chloride, followed by reaction with 2-aminobenzamide and N-methylcarbamic acid chloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In particular, 2,4-dimethyl-N-[2-(methylcarbamoyl)phenyl]benzamide has been shown to have potent activity as a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of drug addiction and other neurological disorders.